Cas no 93839-02-2 (Carbonic acid,2-[(2-cyanoethyl)phenylamino]ethyl methyl ester)

• Product name: Carbonic acid,2-[(2-cyanoethyl)phenylamino]ethyl methyl ester
• CAS No: 93839-02-2
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 807868
• PubChem ID: 3022522

Carbonic acid,2-[(2-cyanoethyl)phenylamino]ethyl methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid,2-[(2-cyanoethyl)phenylamino]ethyl methyl ester
• 2-[(2-cyanoethyl)anilino]ethyl methyl carbonate
• 2-[N-(2-cyanoethyl)anilino]ethyl methyl carbonate
• 93839-02-2
• 2-((2-Cyanoethyl)anilino)ethyl methyl carbonate
• EINECS 298-773-4
• DTXSID30239725
• NS00039656

• Inchi： InChI=1S/C13H16N2O3/c1-17-13(16)18-11-10-15(9-5-8-14)12-6-3-2-4-7-12/h2-4,6-7H,5,9-11H2,1H3
• InChI Key： VOKMGOLQEBPKNR-UHFFFAOYSA-N
• SMILES： COC(=O)OCCN(CCC#N)C1=CC=CC=C1

Computed Properties

• Exact Mass: 248.116092
• Monoisotopic Mass: 248.116092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6
• XLogP3: 2

Experimental Properties

• Density: 1.164
• Boiling Point: 399.1°Cat760mmHg
• Flash Point: 195.2°C
• Refractive Index: 1.542